Cas no 1872770-76-7 (CID 132342092)
CID 132342092 Chemical and Physical Properties
Names and Identifiers
-
- (5-Propan-2-yl-1,3-oxazol-2-yl)methyl acetate
- [5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate
- CID 132342092
- 2-Oxazolemethanol, 5-(1-methylethyl)-, 2-acetate
-
- Inchi: 1S/C9H13NO3/c1-6(2)8-4-10-9(13-8)5-12-7(3)11/h4,6H,5H2,1-3H3
- InChI Key: YBZMITSYDNRCGX-UHFFFAOYSA-N
- SMILES: O1C(COC(C)=O)=NC=C1C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 182
- XLogP3: 1.2
- Topological Polar Surface Area: 52.3
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Boiling Point: 236.0±23.0 °C(Predicted)
- pka: 1.74±0.32(Predicted)
CID 132342092 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-399335-0.05g |
[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate |
1872770-76-7 | 95.0% | 0.05g |
$76.0 | 2025-03-15 | |
| Enamine | EN300-399335-0.1g |
[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate |
1872770-76-7 | 95.0% | 0.1g |
$113.0 | 2025-03-15 | |
| Enamine | EN300-399335-0.25g |
[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate |
1872770-76-7 | 95.0% | 0.25g |
$162.0 | 2025-03-15 | |
| Enamine | EN300-399335-0.5g |
[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate |
1872770-76-7 | 95.0% | 0.5g |
$310.0 | 2025-03-15 | |
| Enamine | EN300-399335-1.0g |
[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate |
1872770-76-7 | 95.0% | 1.0g |
$414.0 | 2025-03-15 | |
| Enamine | EN300-399335-2.5g |
[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate |
1872770-76-7 | 95.0% | 2.5g |
$810.0 | 2025-03-15 | |
| Enamine | EN300-399335-5.0g |
[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate |
1872770-76-7 | 95.0% | 5.0g |
$1199.0 | 2025-03-15 | |
| Enamine | EN300-399335-10.0g |
[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate |
1872770-76-7 | 95.0% | 10.0g |
$1778.0 | 2025-03-15 | |
| Aaron | AR01ECBU-50mg |
[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate |
1872770-76-7 | 95% | 50mg |
$130.00 | 2025-02-14 | |
| Aaron | AR01ECBU-100mg |
[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl acetate |
1872770-76-7 | 95% | 100mg |
$181.00 | 2025-02-14 |
CID 132342092 Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on CID 132342092
Chemical Profile of CAS No. 1872770-76-7 and Product Name CID 132342092
CAS No. 1872770-76-7 is a chemical compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its unique identifier CID 132342092, belongs to a class of molecules that have been extensively studied for their pharmacological relevance. The chemical structure of this compound exhibits a complex arrangement of functional groups, which contributes to its distinctive chemical and biological properties.
The molecular framework of CAS No. 1872770-76-7 incorporates several key features that make it a subject of interest in medicinal chemistry. These features include a rigid core with multiple substituents that can interact with biological targets in a highly specific manner. The presence of aromatic rings and heterocyclic structures within its molecular backbone suggests potential interactions with enzymes and receptors, making it a promising candidate for drug development.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Through molecular docking studies, it has been observed that CAS No. 1872770-76-7 can bind to several therapeutic targets, including kinases and transcription factors. These interactions are believed to modulate cellular signaling pathways, which could have therapeutic implications in various diseases.
In the realm of drug discovery, the synthesis and characterization of CID 132342092 have been pivotal in understanding its pharmacokinetic properties. Researchers have employed state-of-the-art synthetic methodologies to produce analogs of this compound, which have been tested for their efficacy and safety profiles. Preliminary results indicate that certain derivatives exhibit promising anti-inflammatory and anti-cancer activities, although further studies are needed to confirm these findings.
The structural diversity of CAS No. 1872770-76-7 also makes it an attractive scaffold for structure-based drug design. By modifying specific functional groups, chemists can fine-tune the pharmacological properties of this compound to enhance its binding affinity and reduce potential side effects. This approach has been successfully applied in the development of novel therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders.
One of the most exciting aspects of studying CID 132342092 is its potential application in personalized medicine. The ability to tailor the chemical structure of this compound based on individual patient profiles could lead to more effective and targeted treatments. This concept aligns with the broader goals of precision medicine, where therapies are designed to meet the specific needs of each patient.
The role of CAS No. 1872770-76-7 in interdisciplinary research is also noteworthy. Its study has bridged the gap between organic chemistry, biochemistry, and pharmacology, fostering collaboration across different scientific disciplines. This interdisciplinary approach has been instrumental in uncovering new insights into drug mechanisms and developing innovative treatment strategies.
As research on CID 132342092 continues to progress, new applications and therapeutic possibilities are likely to emerge. The compound's unique chemical properties make it a versatile tool for investigating various biological processes and developing novel therapeutics. Future studies will focus on optimizing its synthetic routes, exploring its mechanism of action, and evaluating its clinical potential.
In conclusion, CAS No. 1872770-76-7 represents a significant advancement in pharmaceutical chemistry, offering a promising platform for drug discovery and development. Its structural complexity, coupled with its potential biological activities, positions it as a valuable asset in the quest for new treatments for human diseases. As research in this field progresses, we can expect further breakthroughs that will enhance our understanding of this remarkable compound and its applications in medicine.
1872770-76-7 (CID 132342092) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)